Cas no 955043-14-8 (tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate)

• Product Name: tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate
• CAS No: 955043-14-8
• MF: C₁₄H₁₄FNO₃
• MW: 263.264267444611
• CID: 2149624
• Update Time: 2025-05-23

tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate
• 1H-INDOLE-1-CARBOXYLIC ACID,4-FLUORO-3-FORMYL-,1,1-DIMETHYLETHYL ESTER
• 5,5'-(1,7-Dioxa-4,10-diazacyclododecane-4,10-diyl)bis(2,4-dimethy l-5-oxopentanoic acid)
• 1H-INDOLE-1-CARBOXYLIC ACID, 4-FLUORO-3-FORMYL-, 1,1-DIMETHYLETHYL ESTER

• Inchi： 1S/C14H14FNO3/c1-14(2,3)19-13(18)16-7-9(8-17)12-10(15)5-4-6-11(12)16/h4-8H,1-3H3
• InChI Key： RVWRWNRGSFFSGZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(F)=CC=C2)C(C=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-Fluoro-3-formyl-1H-indole-1-carboxylate (CAS: 955043-14-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate (CAS: 955043-14-8) has emerged as a pivotal intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate as a key building block for the synthesis of indole-based kinase inhibitors. The study demonstrated that the fluorine atom at the 4-position and the formyl group at the 3-position of the indole ring significantly enhanced the binding affinity of the resulting compounds to their target kinases. The tert-butyl carbamate protecting group was found to improve the solubility and stability of the intermediates during the synthetic process, facilitating the production of high-purity final products.

Another significant application was reported in the field of anticancer drug development. A research team at the University of Cambridge employed this compound in the synthesis of novel indole-3-carboxaldehyde derivatives that exhibited potent inhibitory activity against various cancer cell lines. The presence of the fluorine atom was crucial for the metabolic stability of these compounds, while the formyl group served as an excellent handle for further derivatization through reductive amination or condensation reactions.

The compound has also found utility in the development of PET (positron emission tomography) imaging agents. A recent patent application (WO2023051234) describes the use of tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate as a precursor for the synthesis of fluorine-18 labeled indole derivatives. These radiolabeled compounds show promise as diagnostic tools for neurological disorders, particularly in the imaging of serotonin receptors in the brain.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production and subsequent transformations of this compound. A 2024 publication in Organic Letters presented a novel one-pot procedure for the preparation of tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate from commercially available starting materials, achieving an overall yield of 78% with excellent purity. This advancement addresses previous challenges related to the multi-step synthesis and purification of this valuable intermediate.

Looking forward, the unique properties of tert-butyl 4-fluoro-3-formyl-1H-indole-1-carboxylate position it as a versatile scaffold for drug discovery. Its applications span across multiple therapeutic areas including oncology, neurology, and infectious diseases. Future research directions may explore its potential in the development of covalent inhibitors, where the reactive formyl group could be strategically employed for targeted drug design. Additionally, further investigations into its metabolic profile and toxicity characteristics would be valuable for advancing compounds derived from this intermediate into clinical development.